Cas no 1805387-35-2 (3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805387-35-2
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4870328
• Update Time: 2025-10-31

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-1-3-5(7(10)11)4(13)2-12-6(3)9/h2,7,13H,1H2
• InChI Key： ORHZIRVBTCGFJV-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1C(F)F)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine

Introduction to 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805387-35-2)

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine, with the CAS number 1805387-35-2, is a versatile compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, including a bromomethyl group, a chloro substituent, a difluoromethyl moiety, and a hydroxyl group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it an intriguing candidate for various applications.

The synthesis of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine typically involves multistep reactions, often starting from readily available pyridine derivatives. The introduction of the bromomethyl and difluoromethyl groups can be achieved through selective bromination and fluorination reactions, respectively. The chloro substituent can be introduced via electrophilic aromatic substitution, while the hydroxyl group can be generated through hydrolysis or other functional group transformations. The precise synthetic route can vary depending on the specific conditions and reagents used, but recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions.

In terms of its chemical properties, 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine exhibits notable solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been studied extensively, with findings indicating that it remains stable at room temperature but may undergo degradation under strongly acidic or basic conditions. The presence of the hydroxyl group also makes it susceptible to oxidation, which can be mitigated by storing the compound in an inert atmosphere.

The biological activity of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine has been a focal point of recent research. Studies have shown that this compound possesses potent antifungal and antibacterial properties, making it a promising lead for the development of new antimicrobial agents. In particular, its ability to inhibit the growth of drug-resistant strains of fungi and bacteria has attracted significant interest from the pharmaceutical industry. Additionally, preliminary studies have indicated that it may have potential as an anticancer agent due to its ability to induce apoptosis in certain cancer cell lines.

The mechanism of action of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine is not yet fully understood, but several hypotheses have been proposed. One possibility is that the bromomethyl group facilitates covalent binding to specific protein targets, thereby disrupting their function. The difluoromethyl moiety may contribute to increased lipophilicity and cellular uptake, while the chloro substituent could enhance its stability and bioavailability. The hydroxyl group may play a role in hydrogen bonding interactions with target molecules or in modulating the overall conformation of the compound.

In addition to its potential therapeutic applications, 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine has also been explored as a building block for more complex molecules. Its reactive functional groups make it an attractive starting material for various chemical transformations, including cross-coupling reactions and nucleophilic substitutions. These reactions can be used to introduce additional functionalities or to modify existing ones, thereby expanding its utility in synthetic chemistry.

The environmental impact of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine has also been investigated. While initial studies suggest that it has low toxicity to non-target organisms and minimal environmental persistence, ongoing research is necessary to fully assess its ecological footprint. Efforts are being made to develop more sustainable synthesis methods that minimize waste generation and energy consumption.

In conclusion, 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805387-35-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and diverse biological activities make it an important subject of ongoing research. As new insights are gained into its properties and mechanisms of action, it is likely that this compound will continue to play a crucial role in advancing our understanding of chemical biology and drug discovery.